tert-Butyl 4-amino-4-(2-chlorobenzyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-[(2-chlorophenyl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H25ClN2O2/c1-16(2,3)22-15(21)20-10-8-17(19,9-11-20)12-13-6-4-5-7-14(13)18/h4-7H,8-12,19H2,1-3H3
• InChI Key: MKPAJGMYYUKJDE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2Cl)N
• Molecular Formula: C17H25ClN2O2
• Molecular Weight: 324.8 g/mol
• CAS No.: 1707580-66-2

Description

“tert-Butyl 4-amino-4-(2-chlorobenzyl)piperidine-1-carboxylate” is a chemical compound with the molecular formula C17H25ClN2O2. It has a molecular weight of 324.85 g/mol. This compound is used in research.

Scientific Research Applications

Synthesis of Enantiopure Compounds

Research by Marin et al. (2004) illustrates the use of tert-Butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates in the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives. This process, starting from Boc-Asp-O(t)Bu, demonstrates the compound's utility in creating cis-4-hydroxy delta-lactams with high stereoselectivity, further showcasing its importance in producing building blocks for cis- and trans-4-hydroxypipecolates and protected 4-hydroxylysine derivatives (Marin, J., Didierjean, C., Aubry, A., Casimir, J., Briand, J., & Guichard, G., 2004).

Advanced Intermediate Synthesis

The synthesis of tert-Butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate by Zhang et al. (2018) highlights the compound's role as an essential intermediate for small molecule anticancer drugs. Their work not only provides a rapid, high-yield synthetic method but also exemplifies the compound's significance in developing treatments for cancer, indicating a critical pathway for drug discovery and development (Zhang, B., Ye, K., Xu, S., & Xu, T., 2018).

Creation of Biologically Active Compounds

Kong et al. (2016) discussed the synthesis of tert-Butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, showcasing the compound's utility as an intermediate in the production of biologically active compounds such as crizotinib. This research underscores the compound's application in the pharmaceutical industry, especially in the development of targeted cancer therapies (Kong, D., Zhang, Y., Xu, T., Zhou, Y., Zheng, P., & Xu, S., 2016).

Versatility in Organic Synthesis

The work by Moskalenko and Boev (2014) on the stereoselective synthesis of piperidine derivatives fused with oxygen heterocycles from tert-Butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone showcases the compound's versatility. This research highlights the compound's potential in creating diverse piperidine derivatives, essential in various chemical synthesis applications (Moskalenko, A. I., & Boev, V., 2014).